Photo-/piezo-activated ultrathin molybdenum disulfide nanomedicine for synergistic tumor therapy†
Journal of Materials Chemistry B Pub Date: 2023-03-02 DOI: 10.1039/D3TB00209H
Abstract
Molybdenum disulfide (MoS2), as a transition metal dichalcogenide, has attracted tremendous attention owing to its remarkable electronic, physical, and chemical properties. In this study, based on the energy-converting nanomedicine, we report multifunctional two-dimensional (2D) MoS2 nanosheets with inherent plasmonic property and piezocatalytic activity for imaging-guided synergistic tumor therapy. MoS2 nanosheets display strong plasmon resonances in the near-infrared (NIR) region, especially in the second NIR biological window, possessing a notable light energy to heat effect under 1064 nm laser irradiation, which not only serves as a robust photothermal agent for cancer cell ablation but also acts as a contrast-enhanced agent for thermal imaging and photoacoustic imaging. Meanwhile, MoS2 nanosheets feature a remarkable piezotronic effect, exhibiting mechanical vibration energy to electricity under the stimulation of ultrasound-mediated microscopic pressure for reactive oxygen species generation to further kill cancer cells. The new function for old materials may open up the in-depth exploration of MoS2-based functional biomaterials in the future clinical application of imaging-guided photothermal and piezocatalytic synergetic treatment.
Recommended Literature
- [1] Detection of the nanomolar level of total Cr[(iii) and (vi)] by functionalized gold nanoparticles and a smartphone with the assistance of theoretical calculation models†
- [2] Silicon-based cross-coupling reaction: an environmentally benign version†
- [3] A photoredox catalyzed iminyl radical-triggered C–C bond cleavage/addition/Kornblum oxidation cascade of oxime esters and styrenes: synthesis of ketonitriles†
- [4] Reversible helical chirality of perylene bisimide aggregates: amino acid-directed chiral transfer and chiral inversion†
- [5] Photochemical processes. A general discussion
- [6] Catalyst-free direct C–H trifluoromethylation of arenes in water–acetonitrile†
- [7] Microbarcode sorting device
- [8] Effect of nonaffine displacement on the mechanical performance of degraded PCL and its graphene composites: an atomistic investigation†
- [9] Out-of-equilibrium biomolecular interactions monitored by picosecond fluorescence in microfluidic droplets†
- [10] Engineering robust metal–phenolic network membranes for uranium extraction from seawater†
Journal Nameļ¼Journal of Materials Chemistry B
Research Products
-
CAS no.: 14132-51-5
